Cas no 1866671-66-0 (2-(3-Bromo-2-fluorophenyl)oxirane)

• Product Name: 2-(3-Bromo-2-fluorophenyl)oxirane
• CAS No: 1866671-66-0
• MF: C₈H₆BrFO
• MW: 217.035045146942
• CID: 5950313
• PubChem ID: 130877011
• Update Time: 2025-06-11

2-(3-Bromo-2-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 1866671-66-0
• 2-(3-bromo-2-fluorophenyl)oxirane
• EN300-1905043
• 2-(3-Bromo-2-fluorophenyl)oxirane

• Inchi： 1S/C8H6BrFO/c9-6-3-1-2-5(8(6)10)7-4-11-7/h1-3,7H,4H2
• InChI Key： FPBOTYYDMOVNBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1CO1

Computed Properties

• Exact Mass: 215.95861g/mol
• Monoisotopic Mass: 215.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(3-Bromo-2-fluorophenyl)oxirane

Professional Introduction to Compound with CAS No. 1866671-66-0 and Product Name: 2-(3-Bromo-2-fluorophenyl)oxirane

2-(3-Bromo-2-fluorophenyl)oxirane, identified by the CAS number 1866671-66-0, is a significant compound in the realm of pharmaceutical chemistry and molecular research. This oxirane derivative, featuring a bromo and fluorine substituent on a phenyl ring, has garnered attention due to its versatile structural properties and potential applications in drug development. The unique combination of these functional groups makes it a valuable intermediate in synthesizing complex molecules, particularly in the design of novel therapeutic agents.

The chemical structure of 2-(3-Bromo-2-fluorophenyl)oxirane consists of an epoxide ring attached to a phenyl group that is halogenated at both the 3-position (bromo) and the 2-position (fluorine). This arrangement imparts distinct reactivity, enabling it to participate in various chemical transformations that are pivotal for medicinal chemistry. The presence of both bromo and fluoro substituents enhances its utility as a building block in organic synthesis, facilitating the introduction of additional functional groups through nucleophilic substitution or metal-catalyzed cross-coupling reactions.

In recent years, there has been a surge in research focusing on halogenated aromatic compounds due to their role in developing next-generation pharmaceuticals. The fluoro atom, in particular, is widely recognized for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Compounds like 2-(3-Bromo-2-fluorophenyl)oxirane are being explored as key precursors in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential use in generating derivatives with inhibitory activity against enzymes involved in cancer metabolism and inflammatory responses.

The bromo substituent on the phenyl ring further extends the synthetic possibilities of this compound. Bromine is a versatile halogen that can be easily introduced or removed through standard halogenation or dehalogenation protocols. This characteristic makes 2-(3-Bromo-2-fluorophenyl)oxirane a valuable scaffold for constructing libraries of compounds for high-throughput screening (HTS). Researchers have leveraged this compound to develop novel scaffolds with enhanced binding profiles against protein targets such as kinases and transcription factors. The oxirane ring itself is particularly interesting as it can undergo ring-opening reactions with nucleophiles, allowing for the introduction of diverse functional groups at specific positions.

One of the most compelling aspects of 2-(3-Bromo-2-fluorophenyl)oxirane is its potential application in the synthesis of bioisosteres. Bioisosteres are molecules with similar electronic and steric properties but differing atomic composition, often used to improve drug-like properties such as solubility, permeability, and metabolic stability. The combination of bromo and fluoro substituents provides an excellent platform for generating bioisosteres by replacing one halogen with another or by introducing different functional groups while maintaining the core structural framework. This flexibility has been exploited in several drug discovery programs aimed at optimizing lead compounds for better pharmacological outcomes.

Recent advancements in computational chemistry have also highlighted the importance of 2-(3-Bromo-2-fluorophenyl)oxirane as a starting material for designing novel molecular entities. Molecular modeling studies have shown that derivatives derived from this compound can effectively interact with biological targets through multiple binding modes. This multimodal binding capability is highly desirable in drug design as it can lead to increased binding affinity and reduced off-target effects. Researchers are utilizing computational tools to predict the binding interactions of various derivatives, thereby accelerating the discovery process.

The pharmaceutical industry has been particularly interested in halogenated oxiranes due to their role in developing antiviral and anticancer agents. The unique electronic environment created by the presence of bromo and fluoro atoms can influence both the reactivity and biological activity of molecules derived from 2-(3-Bromo-2-fluorophenyl)oxirane. For example, studies have shown that certain fluoro-substituted oxiranes exhibit potent antiviral activity by interfering with viral replication mechanisms. Similarly, brominated oxiranes have been explored as components of anticancer drugs that target specific enzymes involved in tumor growth and progression.

In conclusion, 2-(3-Bromo-2-fluorophenyl)oxirane (CAS No. 1866671-66-0) represents a promising compound in pharmaceutical chemistry with diverse applications ranging from intermediate synthesis to drug development. Its unique structural features, including the presence of both bromo and fluoro substituents on a phenyl ring, make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new synthetic pathways and biological activities associated with halogenated aromatic compounds, compounds like 2-(3-Bromo-2-fluorophenyl)oxirane are poised to play a crucial role in advancing therapeutic innovation.